Cas no 897614-35-6 (N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)
N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- F2070-0128
- AKOS024625333
- N-((1-(3,4-dimethylphenyl)-1H-tetrazol-5-yl)methyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
- 897614-35-6
-
- Inchi: 1S/C21H20N6O2/c1-12-8-9-15(10-13(12)2)27-18(24-25-26-27)11-22-21(29)20(28)19-14(3)23-17-7-5-4-6-16(17)19/h4-10,23H,11H2,1-3H3,(H,22,29)
- InChI Key: YZINSVJBGIIGQO-UHFFFAOYSA-N
- SMILES: C(NCC1N(C2=CC=C(C)C(C)=C2)N=NN=1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O
Computed Properties
- Exact Mass: 388.16477390g/mol
- Monoisotopic Mass: 388.16477390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 616
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 106Ų
N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2070-0128-2μmol |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-5μmol |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-10μmol |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-20μmol |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-1mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-2mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-3mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-4mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-5mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2070-0128-10mg |
N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide |
897614-35-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
Comprehensive Analysis of N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 897614-35-6)
The compound N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, identified by CAS No. 897614-35-6, is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique combination of a tetrazole ring and an indole moiety makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly focusing on its potential as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide aligns with this trend, as its structural features suggest potential efficacy in targeting specific pathways. For instance, the indole component is known for its role in serotonin signaling, while the tetrazole ring is often utilized in medicinal chemistry for its metabolic stability and hydrogen-bonding capabilities.
One of the most frequently searched questions in scientific databases revolves around the synthetic routes for this compound. The synthesis of CAS No. 897614-35-6 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often inquire about its solubility, stability, and bioavailability, which are critical parameters for its potential therapeutic use. Recent studies have also explored its structure-activity relationship (SAR), aiming to optimize its pharmacological profile.
The growing interest in AI-driven drug discovery has further highlighted the importance of compounds like N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide. Machine learning models are being employed to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the broader industry shift toward computational chemistry and in silico experimentation.
Another area of interest is the compound's potential role in addressing neurodegenerative diseases. Given the indole moiety's association with neuroactive compounds, researchers are investigating whether CAS No. 897614-35-6 could modulate pathways implicated in conditions like Alzheimer's or Parkinson's disease. This has led to a spike in searches related to its blood-brain barrier permeability and neuroprotective effects.
From a commercial perspective, the compound is gaining traction in the pharmaceutical intermediates market. Suppliers and manufacturers are increasingly listing N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide in their catalogs, catering to the demand from academic and industrial labs. Quality control measures, such as HPLC purity and NMR characterization, are frequently discussed topics in procurement inquiries.
In conclusion, N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide represents a fascinating case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about drug design, targeted therapy, and molecular innovation.
897614-35-6 (N-{1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)